Cas no 872628-55-2 (3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 872628-55-2
• MF: C₁₀H₈N₄O₃S
• MW: 264.260519981384
• CID: 6111550
• PubChem ID: 86261584
• Update Time: 2025-06-11

3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• 3-[(4-nitrophenyl)methylsulfanyl]-2H-1,2,4-triazin-5-one
• 1,2,4-Triazin-5(2H)-one, 3-[[(4-nitrophenyl)methyl]thio]-
• SR-01000018805-1
• CHEMBL1393393
• F1894-0091
• SR-01000018805
• SMR000324818
• HMS2604K16
• 3-[(4-nitrophenyl)methylsulfanyl]-4H-1,2,4-triazin-5-one
• 872628-55-2
• 3-((4-nitrobenzyl)thio)-1,2,4-triazin-5(4H)-one
• AKOS024617882
• MLS000685957

• Inchi： 1S/C10H8N4O3S/c15-9-5-11-13-10(12-9)18-6-7-1-3-8(4-2-7)14(16)17/h1-5H,6H2,(H,12,13,15)
• InChI Key： GXXZWRCPHLTVCX-UHFFFAOYSA-N
• SMILES： N1=CC(=O)N=C(SCC2=CC=C([N+]([O-])=O)C=C2)N1

Computed Properties

• Exact Mass: 264.03171130g/mol
• Monoisotopic Mass: 264.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 7?+-.0.20(Predicted)

Additional information on 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

Introduction to 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 872628-55-2)

3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one} is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 872628-55-2, this molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a nitrophenyl moiety and a methylsulfanyl group attached to a triazinone core suggests a rich chemical space for functionalization and interaction with biological targets.

The triazinone scaffold is a well-known heterocyclic system that has been extensively explored in drug discovery. Its rigid structure and ability to engage in multiple hydrogen bonding interactions make it an attractive candidate for designing bioactive molecules. In particular, the nitrophenyl substituent introduces electronic and steric effects that can modulate the compound's reactivity and binding properties. This combination of features positions 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one as a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the systematic screening of such molecules for their biological activity. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict how this compound might interact with various biological targets. For instance, studies have shown that triazinone derivatives can exhibit inhibitory activity against certain enzymes and receptors relevant to human health. The methylsulfanyl group in particular has been identified as a key pharmacophore in several drug candidates, contributing to their binding affinity and selectivity.

In the context of modern drug development, the synthesis of novel heterocyclic compounds like 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is often achieved through multi-step organic reactions. The introduction of the nitrophenyl group typically involves nitration reactions, while the methylsulfanyl functionality can be incorporated via thiol-methylation or related transformations. These synthetic strategies require careful optimization to ensure high yields and purity, which are critical for subsequent biological evaluation.

The potential applications of this compound are broad and span across various therapeutic areas. For example, triazinone derivatives have been investigated for their antimicrobial properties, with some showing efficacy against resistant bacterial strains. Additionally, the structural motif is found in several kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitrophenyl moiety may also contribute to antioxidant activities, further expanding the compound's therapeutic profile.

One of the most exciting aspects of studying compounds like 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is the opportunity to explore structure-activity relationships (SAR). By systematically modifying its core structure or substituents, researchers can gain insights into how different chemical features influence biological activity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The role of computational tools in understanding these molecules cannot be overstated. Advanced software packages allow researchers to model the interactions between 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one and target proteins at an atomic level. These simulations can predict binding affinities, identify key interaction sites, and even suggest modifications to enhance potency. Such virtual screening methods have become integral to drug discovery pipelines, reducing the time and cost associated with experimental testing.

Furthermore, green chemistry principles are increasingly being applied to the synthesis of pharmaceutical intermediates like this one. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. Such approaches align with broader efforts to make drug development more sustainable and environmentally friendly.

The future directions for research on 3-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one are promising. Investigating its pharmacokinetic properties will be essential to understand how it behaves within living systems. Additionally，exploring its potential as a prodrug or scaffold for covalent inhibitors could open new avenues for therapeutic intervention. Collaborative efforts between synthetic chemists、biologists、and computer scientists will be crucial in unlocking its full potential.